BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethyl Ethoxyacetate: A Technical Safety Guide
for Researchers and Drug Development
Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl ethoxyacetate

Cat. No.: B1329361

Introduction

Ethyl ethoxyacetate (CAS No. 817-95-8) is a colorless liquid with a characteristic fruity odor,
utilized as a solvent in various industrial applications, including the formulation of paints,
coatings, and adhesives.[1][2] Its favorable properties, such as moderate volatility and good
solubility for a range of organic compounds, also make it a relevant substance in research and
development, including pharmaceutical applications.[2][3] This guide provides an in-depth
overview of the safety data for ethyl ethoxyacetate, compiled from various safety data sheets
(SDS) to ensure safe handling and use in a laboratory setting.

Hazard Identification and Classification

Ethyl ethoxyacetate is classified as a flammable liquid.[4][5][6] It is considered hazardous by
the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).[4]

GHS Classification:
o Flammable liquids: Category 3[4][5]
Signal Word: Warning[4][5]

Hazard Statements:
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e H226: Flammable liquid and vapor[5][6]
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[7]

o P233: Keep container tightly closed.[7]

e P240: Ground/bond container and receiving equipment.[8]

e P241: Use explosion-proof electrical/ventilating/lighting equipment.[8]

e P242: Use only non-sparking tools.[8]

o P243: Take precautionary measures against static discharge.[8]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[7]

e P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.[7]

e P403+P235: Store in a well-ventilated place. Keep cool.[7]
e P501: Dispose of contents/container to an approved waste disposal plant.[7]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of ethyl
ethoxyacetate.
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Property Value Reference
Molecular Formula CeH1203 [31[5]
Molecular Weight 132.16 g/mol [3115119]
Appearance Clear, colorless liquid [1][4][10]
Odor Fruity, sweet [1112][3]
- , 156 °C (312.8 °F) at 760
Boiling Point [4][10]
mmHg
_ 48 °C (118.4 °F) - 50 °C (122
Flash Point [4]
°F) (closed cup)
Density 0.970- 0.975 g/mL at 25 °C [4][10]
Vapor Density 4.56 [4]
Water Solubility Insoluble/Slightly soluble [1114]
Refractive Index n20/D 1.402 [10]

Toxicological Information

Detailed toxicological studies for ethyl ethoxyacetate are limited.[9] However, the available

information suggests a low acute toxicity profile.[3][11] May cause skin, eye, and respiratory

tract irritation.[3][4]
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Effect Observation Reference

o No acute toxicity information is
Acute Toxicity ) ] [4]
available for this product.

Skin Corrosion/Irritation May cause skin irritation. [3114]

Eye Damage/Irritation May cause eye irritation. [31[4]

) o Inhalation of vapors may
Respiratory Irritation ) o [31[9]
cause respiratory irritation.

Not listed as a carcinogen by
Carcinogenicity NTP, IARC, ACGIH, or CA [1]
Prop 65.

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[4]

Experimental Protocols

The provided Safety Data Sheets are summary documents and do not contain detailed
experimental protocols for the determination of physical and chemical properties. These
properties are typically determined using standardized methods, such as those established by
the OECD (Organisation for Economic Co-operation and Development) or ASTM (American
Society for Testing and Materials). For instance, flash point is commonly determined using a
closed-cup method like the Pensky-Martens or Cleveland open-cup method.

Handling and Storage Procedures

Handling:

Avoid contact with skin and eyes.[9]

Do not breathe mist, vapors, or spray.[4][8]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3][11]

Keep away from heat, sparks, open flames, and other ignition sources.[4][7]
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Use non-sparking tools and explosion-proof equipment.[4][8]

Take precautionary measures against static discharge.[4]

Ground and bond containers when transferring material.[8]

Wash hands thoroughly after handling.[11]

Wear appropriate personal protective equipment (PPE).[3]

Storage:

Store in a cool, dry, well-ventilated place.[4][11]

Keep the container tightly closed.[4][9]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[4181°]

Store in a flammables area.[4][8]

Exposure Controls and Personal Protective
Equipment

Engineering Controls:

o Ensure adequate ventilation, especially in confined areas.[4] Use of local exhaust ventilation
is recommended.[7] Facilities should be equipped with an eyewash station and a safety
shower.[11]

Personal Protective Equipment (PPE): A risk assessment should be conducted to determine
the appropriate PPE for specific tasks. The following provides general guidance.
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Personal Protective Equipment (PPE)

Core PPE Requirement

Eye and Face Protection Skin Protection Respiratory Protection
(Safety glasses with side-shields (Chemical-resistant gloves, (Use in well-ventilated area.
or chemical safety goggles) lab coat) Respirator if ventilation is inadequate)

Click to download full resolution via product page

Caption: General Personal Protective Equipment (PPE) recommendations for handling ethyl
ethoxyacetate.

* Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles.[4][9]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[4][11] A lab coat should be worn.[3]

+ Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[8][11]

First-Aid Measures

Immediate medical attention should be sought for all exposures.
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Inhalation:
- - Move to fresh air.
- If not breathing, give artificial respiration.

Skin Contact:
- Immediately remove contaminated clothing.
- Wash skin with soap and plenty of water for at least 15 minutes.

Exposure Route

Eye Contact:
- Rinse immediately with plenty of water for at least 15 minutes,
also under the eyelids.

Ingestion:
- Do NOT induce vomiting.
- Rinse mouth with water.

Click to download full resolution via product page
Caption: Summary of first-aid procedures for different exposure routes to ethyl ethoxyacetate.

¢ Inhalation: Remove the victim to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Get medical attention.[4][9]

e Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[4] Get medical attention if irritation develops or
persists.[11]

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Get medical attention.[4]

¢ Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water. Never give anything by
mouth to an unconscious person. Get immediate medical attention.[9]
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Fire and Explosion Data

Ethyl ethoxyacetate is a flammable liquid and its vapor can form explosive mixtures with air.[4]

Vapors may travel to a source of ignition and flash back.[4]

Property Value Reference
_ 48 °C (118.4 °F) - 50 °C (122
Flash Point [4]
°F) (closed cup)
Flammability Flammable liquid and vapor [41[5]

Explosion Limits

No data available

[4]

Suitable Extinguishing Media

Water spray, carbon dioxide
(CO2), dry chemical, alcohol-

resistant foam.

[419]

Unsuitable Extinguishing
Media

No information available.

[4]

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (COz2)

[1]14]

Fire-Fighting Procedures:

» Wear a self-contained breathing apparatus (SCBA) and full protective gear.[4]

o Use water spray to cool unopened containers.[6]

Accidental Release Measures

o Evacuate personnel to a safe area.[9]

 Remove all sources of ignition.[4]

e Ensure adequate ventilation.[4]

o Wear appropriate personal protective equipment.[9]
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Contain the spill with inert material (e.g., sand, earth, vermiculite) and place it in a suitable
container for disposal.[11][12]

Prevent the product from entering drains.[9]

Stability and Reactivity

Reactivity: No information available.[4]

Chemical Stability: Stable under normal conditions.[4][9]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[4][8]
Incompatible products.[8]

Incompatible Materials: Strong oxidizing agents, acids, and bases.[4][8][9]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[1][4]

Hazardous Polymerization: Does not occur.[4][8]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international

regulations.[4] The product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[9]

This document is intended to provide a comprehensive overview of the safety information for

ethyl ethoxyacetate based on currently available data. It is crucial for all personnel handling

this chemical to be thoroughly familiar with its potential hazards and to adhere strictly to the

recommended safety procedures. Always refer to the specific Safety Data Sheet provided by

the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

